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Compound of Interest

Compound Name: Indium tripropan-2-olate

Cat. No.: B054937 Get Quote

An In-Depth Technical Guide to Indium (III) Isopropoxide: CAS Number and Safety for

Researchers and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number, safety protocols,

and handling of Indium (III) isopropoxide, a chemical compound pertinent to professionals in

research, science, and drug development.

Chemical Identification
Indium (III) isopropoxide is an organometallic compound used as a catalyst and precursor in

various chemical syntheses. While the most commonly cited CAS (Chemical Abstracts Service)

number is 38218-24-5, it is also identified by CAS number 118240-53-2 in some supplier

databases.

Physicochemical Data
The following table summarizes the key quantitative data for Indium (III) isopropoxide.
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Property Value

Molecular Formula C9H21InO3

Molecular Weight 292.08 g/mol

Appearance White to yellow powder or colorless liquid

Melting Point 145°C (decomposes)

Solubility Insoluble in water

(Data sourced from multiple chemical suppliers and safety data sheets)

Safety and Hazard Information
Indium (III) isopropoxide is classified as a hazardous substance. Adherence to strict safety

protocols is mandatory to ensure the well-being of laboratory personnel.

GHS Hazard Classification
Flammable Solids: Category 1 or 2

Skin Irritation: Category 2

Serious Eye Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)

Precautionary Statements
A summary of key precautionary statements from Safety Data Sheets (SDS) is provided below:
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Type Statement

Prevention

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking. P261:

Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Response

P302 + P352: IF ON SKIN: Wash with plenty of

water. P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P304 + P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols
First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.
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Handling and Storage
Handling: Handle in a well-ventilated place, wearing suitable protective clothing to avoid

contact with skin and eyes. Use non-sparking tools and prevent fire caused by electrostatic

discharge.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. It should

be stored away from incompatible materials such as strong oxidizing agents.

Application in Organic Synthesis: Oppenauer
Oxidation
Indium (III) isopropoxide is an effective catalyst for the Oppenauer oxidation, which involves the

oxidation of primary or secondary alcohols to their corresponding aldehydes or ketones.

Representative Experimental Protocol
The following is a representative protocol for the Oppenauer oxidation of a benzylic alcohol

using Indium (III) isopropoxide as a catalyst and pivalaldehyde as an oxidant.

Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), add the benzylic

alcohol, the oxidant (pivalaldehyde), and the solvent to a reaction flask.

Catalyst Addition: Add Indium (III) isopropoxide (typically 1-5 mol%) to the reaction mixture.

Reaction Conditions: Stir the reaction mixture at room temperature.

Monitoring: Monitor the progress of the reaction using an appropriate analytical technique,

such as thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, quench the reaction with a suitable reagent (e.g., a saturated

aqueous solution of sodium bicarbonate).

Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., sodium

sulfate), filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel.
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Visualized Workflows
The following diagrams illustrate key logical and experimental workflows.

To cite this document: BenchChem. [Indium (III) isopropoxide CAS number and safety].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054937#indium-iii-isopropoxide-cas-number-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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